1,8-Diiodonaphthalene

• IUPAC Name: 1,8-diiodonaphthalene
• InChI: InChI=1S/C10H6I2/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H
• InChI Key: FURHMGVKKGEGMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)I)C(=CC=C2)I
• Molecular Formula: C10H6I2
• DSSTOX Substance ID: DTXSID90348241
• Molecular Weight: 379.96 g/mol
• CAS No.: 1730-04-7

Description

1,8-Diiodonaphthalene is an organic compound with the molecular formula C10H6I2. It is a derivative of naphthalene, where two iodine atoms are substituted at the 1 and 8 positions of the naphthalene ring. This compound is known for its unique chemical properties and is used in various scientific research applications.

Scientific Research Applications

1,8-Diiodonaphthalene has several applications in scientific research, including:

Chemistry:

Synthesis of Complex Molecules: The compound is used as a building block in the synthesis of more complex organic molecules.

Biology and Medicine:

Radiolabeling: Due to the presence of iodine atoms, this compound can be used in radiolabeling studies.

Industry:

Material Science: The compound is used in the development of new materials with specific properties.

Safety and Hazards

While specific safety and hazards data for 1,8-Diiodonaphthalene is not available, it is generally advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling similar compounds.

Mechanism of Action

Target of Action

The primary targets of 1,8-Diiodonaphthalene are the enolate ions from pinacolone and acetone, as well as p-toluenethiolate, mesitylenethiolate, and diethylphosphite ions . These targets play a crucial role in the SRN1 (or related radical) processes .

Mode of Action

This compound interacts with its targets through a mechanism known as the SRN1 radical chain substitution mechanism . This mechanism, first recognized in aromatic nucleophilic substitutions in 1970, is a well-established mechanism for substitution reactions in aryl halides and dihaloarenes . In these SRN1 processes, disubstitution occurs without isolation of the monosubstituted monoiodo compound .

Biochemical Pathways

The SRN1 reactions of this compound with its targets result in substituted dihydrophenalenes after a subsequent aldol condensation . With p-toluenethiolate ion, a novel thiaxanthene system results . With mesitylenthiolate ion and diethylphosphite ions, monosubstitution with monoreduction occurs .

Pharmacokinetics

It’s known that the compound has a molecular weight of 37996 , which could influence its absorption, distribution, metabolism, and excretion in the body.

Result of Action

The result of the action of this compound is the formation of substituted dihydrophenalenes, a novel thiaxanthene system, or monosubstituted products depending on the reacting ion . Deuterium labeling experiments show that the major source of hydrogen (deuterium) necessary for the reduction process arises from DMSO by a radical abstraction reaction .

Action Environment

The environment significantly influences the action of this compound. The reactions have been studied in DMSO or liquid ammonia . The nature of the two groups and their relative positions, the nature of the nucleophile, and the reaction conditions all influence the decision as to which of the two nucleofuges or both are replaced .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,8-Diiodonaphthalene can be synthesized through several methods. One common method involves the iodination of naphthalene. The process typically includes the reaction of naphthalene with iodine in the presence of an oxidizing agent such as nitric acid or sulfuric acid. The reaction is carried out under controlled conditions to ensure the selective substitution of iodine atoms at the 1 and 8 positions.

Industrial Production Methods: In an industrial setting, the production of this compound may involve more efficient and scalable methodsThis method offers higher yields and better control over the reaction conditions .

Chemical Reactions Analysis

1,8-Diiodonaphthalene undergoes various chemical reactions, including:

Substitution Reactions:

Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions, where the iodine atoms are replaced by other nucleophiles.

Reduction Reactions:

Radical Reduction: In the presence of reducing agents, this compound can undergo radical reduction reactions.

Oxidation Reactions:

Palladium-Catalyzed Oxidation: The compound can also participate in palladium-catalyzed oxidation reactions, leading to the formation of phenalenone derivatives.

Comparison with Similar Compounds

• 1,8-Dibromonaphthalene
• 2,6-Dibromonaphthalene
• 1-Iodonaphthalene
• 2-Iodonaphthalene

Customer Q & A

ANone: 1,8-Diiodonaphthalene has the molecular formula C10H6I2 and a molecular weight of 380.0 g/mol. Spectroscopic data confirms its structure:

A: The close proximity of the bulky iodine atoms in this compound results in significant steric repulsion, causing a distortion of the naphthalene ring system []. This distortion influences its reactivity, making it prone to unique transformations like the halo-Jacobsen rearrangement [].

ANone: Yes, this compound is a versatile substrate for various transition metal-catalyzed cross-coupling reactions, including:

• Ullmann coupling: It reacts with 2-mercaptobenzimidazoles or 2-thiouracils to yield imidazobenzothiazine and primidobenazothiazine derivatives [].
• Sonogashira coupling: It reacts with terminal alkynes to form 1,8-diarylethynylnaphthalenes, which can undergo thermal isomerizations to polycyclic aromatic heterocycles [].
• Suzuki-Miyaura coupling: It reacts with arylboronic acids, providing a route to substituted hydroxyfluoranthenes via a domino reaction sequence [].

A: Density functional theory (DFT) calculations have been employed to understand the structural distortions in this compound caused by iodine-iodine repulsion []. These calculations help explain its reactivity and are valuable for predicting the outcomes of reactions.

A: Replacing the iodine atoms with cyclopentadienyl groups leads to the formation of 1,8-bis(cyclopentadienyl)naphthalene. This compound readily undergoes a Diels-Alder reaction, highlighting the impact of structural modifications on reactivity [].

A: Yes, this compound serves as a key starting material for synthesizing stacked metallocene polymers [, , ]. These polymers exhibit interesting electronic and magnetic properties and are being explored for potential applications in materials science.